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Compound of Interest

Compound Name: 2,3-Dihydroxypyridine

Cat. No.: B124209 Get Quote

Essential Safety and Handling Guide for 2,3-
Dihydroxypyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,3-Dihydroxypyridine. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe and effective use of this

compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for 2,3-Dihydroxypyridine is presented below for easy

reference.
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Property Value Source

CAS Number 16867-04-2 [1][2][3][4][5][6]

Molecular Formula C₅H₅NO₂ [2][4][5][6]

Molecular Weight 111.10 g/mol [4][5][6]

Appearance Beige or brown powder/solid [3][4]

Melting Point 245 °C (decomposes) [3][6]

Boiling Point 315 °C [4]

Log KOW 0.5941 [2]

KOC 88.38 [2]

Hazard Identification and Precautionary Statements
2,3-Dihydroxypyridine presents several health hazards that require careful management.[2]

[3][4] The following table summarizes the identified hazards and their corresponding

precautionary statements.

Hazard Statement Description Precautionary Statement

H315 Causes skin irritation P264, P280

H319 Causes serious eye irritation P280, P305+P351+P338

H335 May cause respiratory irritation P261, P271, P304+P340

H361d
Suspected of damaging the

unborn child
P201, P280

Precautionary Statement Key:

P201: Obtain special instructions before use.[2]

P261: Avoid breathing dust/fumes.[2][3]

P264: Wash all exposed external body areas thoroughly after handling.[2]
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P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves, protective clothing, eye protection and face protection.[2]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Operational Plan: Safe Handling of 2,3-
Dihydroxypyridine
A systematic approach to handling 2,3-Dihydroxypyridine is crucial to minimize exposure and

ensure a safe laboratory environment. The following workflow outlines the required steps from

preparation to post-handling procedures.
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1. Preparation

2. Handling

3. Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Prepare a well-ventilated workspace (e.g., fume hood)

Carefully weigh the required amount

Proceed to handling

Transfer the compound, avoiding dust generation

Perform experimental procedures

Decontaminate work surfaces and equipment

Proceed to post-handling

Remove and dispose of contaminated PPE properly

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Dihydroxypyridine.
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Step-by-Step Handling Procedures
Engineering Controls: Always handle 2,3-Dihydroxypyridine in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of dust.[2][4]

Personal Protective Equipment (PPE): A comprehensive PPE setup is mandatory.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and splashes, preventing

serious eye irritation.[3][4][7]

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

irritation.[3][4][5] Gloves must

be inspected before use and

disposed of properly after.[3]

Respiratory Protection

NIOSH-approved N95 or P1

dust mask for nuisance dust

levels. For higher exposures,

use a respirator with

appropriate cartridges.[3][5][7]

Protects against inhalation of

fine dust particles, which can

cause respiratory irritation.[3]

[4]

Body Protection

Laboratory coat and other

protective clothing to prevent

skin exposure.

Minimizes the risk of skin

contact with the compound.[2]

[4]

Safe Handling Practices:

Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly closed when not in use.[2][3]

Wash hands thoroughly with soap and water after handling.[2][4]

Emergency Procedures
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In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][4]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.[4]

Inhalation

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,

provide oxygen. If not breathing, give artificial

respiration. Seek medical attention.[3][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid.[4]

Disposal Plan
Proper disposal of 2,3-Dihydroxypyridine and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection Workflow
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1. Waste Collection

2. Containerization

3. Disposal

Collect unused solid 2,3-Dihydroxypyridine

Place in a clearly labeled, sealed, and suitable container for chemical waste

Collect contaminated materials (e.g., gloves, wipes)

Arrange for disposal by a licensed professional waste disposal service Alternatively, bury residue in an authorized landfill

Click to download full resolution via product page

Caption: Workflow for the disposal of 2,3-Dihydroxypyridine waste.

Step-by-Step Disposal Procedures
Unused Product: Unused 2,3-Dihydroxypyridine should be disposed of by a licensed

professional waste disposal company.[3][7]

Contaminated Materials: All materials that have come into contact with 2,3-
Dihydroxypyridine, such as gloves, filter paper, and empty containers, should be treated as

hazardous waste.

Containerization: Place all waste materials in a suitable, sealed, and clearly labeled

container.

Spill Cleanup: In case of a spill, sweep or vacuum up the material, avoiding dust generation,

and place it into a suitable disposal container.[4] Wash the spill area with soap and water.[2]

Environmental Precautions: Do not allow the product to enter drains or waterways.[2][7] If

contamination of drains or waterways occurs, inform emergency services.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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